Cas no 1020488-02-1 (N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]butanamide)

• Product Name: N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]butanamide
• CAS No: 1020488-02-1
• MF: C₁₇H₁₈N₄OS
• MW: 326.416021823883
• CID: 5756119
• Update Time: 2025-05-26

N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]butanamide Chemical and Physical Properties

Names and Identifiers

• N-[5-methyl-2-(4-phenyl-1,3-thiazol-2-yl)pyrazol-3-yl]butanamide
• N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]butanamide

• Inchi： 1S/C17H18N4OS/c1-3-7-16(22)19-15-10-12(2)20-21(15)17-18-14(11-23-17)13-8-5-4-6-9-13/h4-6,8-11H,3,7H2,1-2H3,(H,19,22)
• InChI Key： DIWJJIJDXYUZNV-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1=NC(C2=CC=CC=C2)=CS1)(=O)CCC

Additional information on N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]butanamide

Comprehensive Overview of N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]butanamide (CAS No. 1020488-02-1)

N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]butanamide, with the CAS number 1020488-02-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyrazole ring, a thiazole moiety, and a butanamide side chain, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which could lead to breakthroughs in treating various diseases.

The compound's chemical name and CAS registry number are frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry. Its structural complexity allows for versatile interactions with biological targets, a feature highly valued in the design of small-molecule inhibitors. Given the growing demand for novel therapeutics, N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]butanamide is often discussed in the context of structure-activity relationship (SAR) studies and high-throughput screening (HTS).

In recent years, the compound has been linked to research on inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine. For instance, its thiazole component is known to exhibit anti-inflammatory and antioxidant properties, which are critical in addressing conditions like diabetes and neurodegenerative diseases. These attributes make it a promising candidate for further investigation in drug repurposing and combination therapies.

From a synthetic perspective, the preparation of CAS 1020488-02-1 involves multi-step organic reactions, including cyclization and amide coupling. The compound's purity and stability are essential for reproducible results in biological assays, prompting advancements in analytical techniques such as HPLC and mass spectrometry. Laboratories focusing on lead optimization often prioritize this compound due to its balanced lipophilicity and bioavailability.

The rise of computational chemistry and AI-driven drug design has further amplified interest in N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]butanamide. Molecular docking simulations and quantitative structure-activity relationship (QSAR) models are frequently employed to predict its binding affinities and optimize its scaffold. Such approaches align with the broader shift toward rational drug design, reducing reliance on trial-and-error methods.

In summary, CAS 1020488-02-1 represents a compelling case study in the intersection of organic synthesis, pharmacology, and computational biology. Its multifaceted applications and structural elegance continue to inspire innovations in both academia and industry, solidifying its place as a valuable tool in the quest for next-generation therapeutics.